Cas no 339024-42-9 (1-benzyl-5-chloro-N-(2,4-difluorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide)

• Product Name: 1-benzyl-5-chloro-N-(2,4-difluorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide
• CAS No: 339024-42-9
• MF: C₁₉H₁₃ClF₂N₂O₂
• MW: 374.768530607224
• CID: 5269998
• Update Time: 2025-05-20

1-benzyl-5-chloro-N-(2,4-difluorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-5-CHLORO-N-(2,4-DIFLUOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-benzyl-5-chloro-N-(2,4-difluorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, 5-chloro-N-(2,4-difluorophenyl)-1,6-dihydro-6-oxo-1-(phenylmethyl)-
• 1-benzyl-5-chloro-N-(2,4-difluorophenyl)-6-oxopyridine-3-carboxamide
• Bionet1_000485
• Oprea1_352817
• HMS569E07
• 1-benzyl-5-chloro-N-(2,4-difluorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide

• Inchi： 1S/C19H13ClF2N2O2/c20-15-8-13(18(25)23-17-7-6-14(21)9-16(17)22)11-24(19(15)26)10-12-4-2-1-3-5-12/h1-9,11H,10H2,(H,23,25)
• InChI Key： UQJGWQRUQMBGJO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NC2C=CC(=CC=2F)F)=O)=CN(C1=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 617
• XLogP3: 3.5
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-benzyl-5-chloro-N-(2,4-difluorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide

1-Benzyl-5-chloro-N-(2,4-difluorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide: A Comprehensive Overview

The compound 1-benzyl-5-chloro-N-(2,4-difluorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide (CAS No. 339024-42-9) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and biological activities. The molecule incorporates a benzyl group, a chloro substituent, and a difluorophenyl moiety, making it a versatile structure for further functionalization and exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and selective oxidation techniques. The benzyl group contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes. The chloro substituent at position 5 introduces electronic effects that can modulate the reactivity of the pyridine ring, while the difluorophenyl group imparts additional steric and electronic properties. These features collectively make the compound an attractive candidate for exploring its role as a potential drug lead or intermediate in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its ability to undergo further transformations to yield compounds with anti-inflammatory, antiviral, or anticancer properties. For instance, researchers have explored the use of this compound as a precursor for generating heterocyclic frameworks that exhibit potent inhibitory activity against key enzymes involved in disease pathways.

The structural versatility of 1-benzyl-5-chloro-N-(2,4-difluorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide also makes it a valuable tool in combinatorial chemistry. By modifying the substituents on the pyridine ring or altering the attached groups (such as the benzyl or difluorophenyl moieties), chemists can generate a library of related compounds for high-throughput screening. This approach has been instrumental in identifying novel leads for treating various diseases, including cancer and infectious diseases.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits moderate solubility in aqueous media and acceptable permeability across cellular membranes. These properties are crucial for ensuring that the compound can reach its target site within the body effectively. However, further optimization may be required to enhance its bioavailability and reduce potential toxicity.

From an environmental perspective, understanding the degradation pathways of 1-benzyl-5-chloro-N-(2,4-difluorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide is essential for assessing its ecological impact. Recent research has focused on identifying biodegradation mechanisms under aerobic and anaerobic conditions. Results indicate that microbial communities can metabolize this compound through hydrolytic cleavage and oxidative transformations, reducing its persistence in natural systems.

In conclusion, 1-benzyl-5-chloro-N-(2,4-difluorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide (CAS No. 339024-42-9) represents a valuable platform for advancing chemical innovation across multiple disciplines. Its unique structure and functional groups offer immense potential for developing novel therapeutic agents and materials. As research continues to uncover new applications and optimize its properties, this compound is poised to play a significant role in shaping future advancements in chemistry and medicine.